Cas no 1397007-38-3 (2-[(2-bromophenyl)formamido]-3-methylbutanoic acid)

• Product Name: 2-[(2-bromophenyl)formamido]-3-methylbutanoic acid
• CAS No: 1397007-38-3
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 3083452
• Update Time: 2025-05-19

2-[(2-bromophenyl)formamido]-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-benzoylamino)-3-methyl-butyric acid
• 2-[(2-bromophenyl)formamido]-3-methylbutanoic acid

• Inchi： 1S/C12H14BrNO3/c1-7(2)10(12(16)17)14-11(15)8-5-3-4-6-9(8)13/h3-7,10H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： NUBVVMYRSWGRBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC(C(=O)O)C(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-[(2-bromophenyl)formamido]-3-methylbutanoic acid

2-[(2-Bromophenyl)Formamido]-3-Methylbutanoic Acid: A Comprehensive Overview

2-[(2-Bromophenyl)Formamido]-3-Methylbutanoic Acid, identified by the CAS Registry Number 1397007-38-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with a formamido moiety and a substituted butanoic acid backbone. The presence of the bromine atom in the aromatic ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 2-[(2-Bromophenyl)Formamido]-3-Methylbutanoic Acid typically involves multi-step reactions, often starting from readily available starting materials such as bromobenzene derivatives and amino acids. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving yields and reducing reaction times.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structure lends itself well to modulation in biological systems, particularly in targeting protein-protein interactions (PPIs). Studies have demonstrated that 2-[(2-Bromophenyl)Formamido]-3-Methylbutanoic Acid can act as a scaffold for designing inhibitors of PPIs, which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The methyl group at the 3-position of the butanoic acid backbone contributes to the compound's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins.

Recent research has also highlighted the potential of this compound in materials science. By incorporating it into polymer networks, scientists have developed materials with improved mechanical properties and thermal stability. The formamido group plays a crucial role in these applications by participating in hydrogen bonding, which strengthens intermolecular interactions within the polymer matrix.

The structural versatility of 2-[(2-Bromophenyl)Formamido]-3-Methylbutanoic Acid has led to its exploration in other areas as well. For example, it has been investigated as a precursor for bioactive molecules with antimicrobial properties. By modifying the substituents on the aromatic ring or adjusting the length of the carbon chain, researchers can tailor the compound's activity against various pathogens.

In conclusion, 2-[(2-Bromophenyl)Formamido]-3-Methylbutanoic Acid (CAS No. 1397007-38-3) is a multifaceted compound with applications spanning drug discovery, materials science, and biochemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored functionalities. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.